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Introduction

Cyclic tri-AMP (c-tri-AMP) is a crucial second messenger in bacterial anti-phage signaling
pathways, such as the Cyclic Oligonucleotide-based Antiphage Signaling System (CBASS).
The enzyme responsible for its synthesis, Cyclic tri-AMP synthase (also known as CdnC or
CdnbD in different bacterial species), is a member of the cGAS/DncV-like nucleotidyltransferase
(CD-NTase) family.[1][2] Upon activation, often triggered by phage infection, this synthase
catalyzes the conversion of three ATP molecules into a single cyclic trinucleotide molecule.[3]
This c-tri-AMP then acts as an allosteric activator for downstream effector proteins, such as
endonucleases, leading to an abortive infection response that prevents phage propagation.[3]
[4] The critical role of c-tri-AMP synthase in bacterial defense makes it a potential target for
novel antimicrobial strategies and a valuable tool for studying prokaryotic immune systems.

These application notes provide detailed protocols for the expression and purification of active
recombinant c-tri-AMP synthase and for the enzymatic synthesis and purification of its product,
c-tri-AMP.
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Data Presentation

Table 1: Representative Purification Scheme for Recombinant His-tagged Cyclic tri-AMP

Synthase
o Total Enzyme Specific o

Purification . o . . Purification
Protein Activity Activity Yield (%)

Step . . Fold
(mg) (units) (units/mg)

Cell Lysate 1500 3000 2 100 1

Ni-NTA

Affinity
50 2500 50 83 25

Chromatogra

phy

lon Exchange

Chromatogra 15 2100 140 70 70

phy (Anion)

Size

Exclusion
10 1800 180 60 90

Chromatogra

phy

Note: The values presented are typical and may vary depending on the specific c-tri-AMP
synthase construct, expression levels, and experimental conditions.

Table 2: Parameters for HPLC Analysis of c-tri-AMP Synthesis
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Parameter

Value

HPLC System

Agilent 1260 Infinity or similar

Column

C18 reverse-phase column (e.g., 4.6 x 150 mm,
5 pm)

Mobile Phase A

5 mM Ammonium Acetate in Water

Mobile Phase B

Acetonitrile

1.5% B for 5 min, linear gradient to 30% B over

Gradient )

15 min, return to 1.5% B
Flow Rate 1.0 mL/min
Detection UV Absorbance at 256 nm

Injection Volume

20 L

Approx. Retention Time (c-tri-AMP)

Varies, to be determined with a standard

Signaling Pathway
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Protein Expression

Gransformation into E. COD

Cell Culture Growth

IPTG Induction

Cell Harvesting

Purification

Cell Lysis & Clarification

Affinity Chromatography
(Ni-NTA)

Eluted Protein

lon Exchange Chromatography
(Anion Exchange)

Polished Protein

Size Exclusion Chromatography
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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